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Compound of Interest

Compound Name: Sodium thiosulfate pentahydrate

Cat. No.: B104663

Technical Support Center: Sodium Thiosulfate
Solutions

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals working with sodium
thiosulfate solutions.

Frequently Asked Questions (FAQSs)

Q1: Why is sodium carbonate added to sodium thiosulfate solutions?

Sodium carbonate is added to sodium thiosulfate solutions to ensure their stability.[1][2]
Sodium thiosulfate is prone to decomposition in acidic conditions, which can be caused by
dissolved carbon dioxide from the atmosphere forming carbonic acid in the solution.[3] This
decomposition results in the formation of elemental sulfur, which appears as a precipitate, and
sulfur dioxide gas.[3][4] The addition of sodium carbonate makes the solution slightly alkaline,
typically raising the pH to a range of 9.0 to 9.5, which prevents this acid-catalyzed
decomposition and enhances the shelf-life of the solution.[5]

Q2: What are the signs of decomposition in a sodium thiosulfate solution?

The most common indicator of decomposition is the appearance of a milky or cloudy
precipitate, which is elemental sulfur.[3] You may also notice a faint odor of sulfur dioxide. A
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solution that is not clear should be discarded as its concentration is no longer reliable for
analytical work.

Q3: Can other substances be used to stabilize sodium thiosulfate solutions?

While sodium carbonate is the most common and cost-effective stabilizer, other buffering
agents can be used. For instance, some protocols suggest the use of sodium hydroxide or
borate buffers to maintain an alkaline pH.[5][6] However, for most standard laboratory
applications, sodium carbonate is sufficient.

Q4: How much sodium carbonate should be added?

The amount of sodium carbonate required is generally small. The table below summarizes
typical quantities used in the preparation of sodium thiosulfate solutions of various
concentrations.

Concentration of . )
Amount of Sodium Amount of Sodium

Sodium Thiosulfate ] Final Volume
] Thiosulfate Carbonate

Solution
~25 g of

0.1 M ~0.2¢ 1000 mL
Na2S203-5H20
~5.2 g of

0.02 N (0.02 M) ~40 mg (0.04 g) 1000 mL

Na25S203-5H20

Data compiled from multiple sources.[1][7][8]
Troubleshooting Guide
Issue 1: My sodium thiosulfate solution has turned cloudy.

o Cause: The cloudiness is likely due to the precipitation of elemental sulfur, a sign of solution
decomposition. This occurs when the solution becomes acidic.

e Solution:

o Discard the cloudy solution.
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o When preparing a new solution, ensure you use recently boiled and cooled deionized or
distilled water to minimize dissolved carbon dioxide.

o Add the recommended amount of sodium carbonate to raise the pH and stabilize the
solution.

o Store the solution in a tightly sealed, preferably amber-colored glass bottle to protect it
from light and atmospheric carbon dioxide.[8][9]

Issue 2: The concentration of my standardized sodium thiosulfate solution changes over time.

o Cause: A gradual change in concentration can be due to slow decomposition, even with a
stabilizer, or bacterial action. Certain bacteria can metabolize thiosulfate ions.

e Solution:

o For high-precision work, it is best to standardize the sodium thiosulfate solution shortly
before use.

o Store the solution in a refrigerator to slow down potential bacterial growth.[6]

o Ensure the solution is well-mixed before each use, as concentration gradients can form.[6]

Issue 3: I'm seeing inconsistent results in my iodometric titrations.

» Cause: Inconsistent titration results can stem from an unstable sodium thiosulfate solution,
improper standardization, or issues with the titration procedure itself. Titrations with sodium
thiosulfate are best conducted in a pH range of 5-9.[3]

e Solution:

o Verify the clarity of your sodium thiosulfate solution. If it is cloudy, prepare a fresh batch.

o Re-standardize your solution using a primary standard such as potassium dichromate or
potassium iodate.

o During the titration, ensure rapid and adequate stirring to promote a swift reaction, which
minimizes acid-accelerated decomposition of the thiosulfate.[3]
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Experimental Protocols

Preparation of 0.1 M Sodium Thiosulfate Solution

Weighing: Accurately weigh approximately 24.8 grams of sodium thiosulfate pentahydrate
(Na2S203-5H20).[1]

Dissolution: Transfer the weighed solid into a 1000 mL volumetric flask. Add about 800 mL of
freshly boiled and cooled distilled water and swirl to dissolve the crystals.[10]

Stabilization: Add approximately 0.2 grams of sodium carbonate to the solution.[1][7]

Dilution and Mixing: Once the solids are fully dissolved, dilute the solution to the 1000 mL
mark with the boiled and cooled distilled water. Stopper the flask and mix thoroughly by
inverting it multiple times. It is advisable to let the solution stand for at least an hour before
standardization.[7]

Standardization of 0.1 M Sodium Thiosulfate Solution with Potassium Dichromate

Preparation of Primary Standard: Accurately weigh about 0.21 g of dried primary standard
grade potassium dichromate (K2Cr207) and dissolve it in 100 mL of distilled water in a 500
mL glass-stoppered conical flask.[7]

Reaction Initiation: To the potassium dichromate solution, add 3 g of potassium iodide (Kl), 2
g of sodium bicarbonate (NaHCOs), and 5 mL of concentrated hydrochloric acid (HCI).[7]
Swirl the flask gently to mix and let it stand in the dark for 10 minutes to allow for the
complete liberation of iodine.[7][8]

Titration: Titrate the liberated iodine with your prepared sodium thiosulfate solution until the
solution turns a yellowish-green color.[7]

Indicator Addition: Add 3 mL of starch indicator solution. The solution should turn a deep blue
color.[7]

Endpoint Determination: Continue the titration dropwise with the sodium thiosulfate solution
until the blue color is discharged and the solution becomes colorless.[7]
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e Calculation: Calculate the molarity of the sodium thiosulfate solution based on the mass of

potassium dichromate used and the volume of titrant consumed.
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Caption: Chemical pathway showing the stabilization of sodium thiosulfate solution by sodium

carbonate.
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Caption: A troubleshooting workflow for common issues with sodium thiosulfate solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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